Cas no 1805032-49-8 (4-(Aminomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid)

• Product Name: 4-(Aminomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid
• CAS No: 1805032-49-8
• MF: C₁₀H₈F₆N₂O₃
• MW: 318.172543525696
• CID: 4844171
• Update Time: 2025-06-25

4-(Aminomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C10H8F6N2O3/c11-9(12,13)6-1-4(3-17)5(2-7(19)20)8(18-6)21-10(14,15)16/h1H,2-3,17H2,(H,19,20)
• InChI Key： OJFODNJZYPKSQO-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CN)=C(C(=N1)OC(F)(F)F)CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 373
• XLogP3: -0.7
• Topological Polar Surface Area: 85.4

Additional information on 4-(Aminomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid

Research Briefing on 4-(Aminomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid (CAS: 1805032-49-8)

In recent years, the compound 4-(Aminomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid (CAS: 1805032-49-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and trifluoromethoxy substituents, has shown promising potential in various therapeutic applications, particularly in the development of novel anti-inflammatory and analgesic agents. The presence of these electron-withdrawing groups enhances the compound's metabolic stability and bioavailability, making it a valuable candidate for drug discovery.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-(Aminomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. The researchers employed a combination of in vitro enzyme assays and molecular docking simulations to reveal the compound's high affinity for the COX-2 active site, suggesting its potential as a selective COX-2 inhibitor with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations into the pharmacokinetic properties of this compound have been conducted to assess its suitability for clinical development. A preclinical study utilizing rodent models reported favorable absorption and distribution profiles, with the compound achieving therapeutic plasma concentrations within 2 hours post-administration. Notably, the study highlighted the compound's ability to cross the blood-brain barrier, opening avenues for its potential application in neuroinflammatory disorders. These findings were corroborated by subsequent research published in Bioorganic & Medicinal Chemistry Letters, which also emphasized the compound's low toxicity profile in acute and subchronic toxicity assays.

The synthetic pathways for 4-(Aminomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid have also been optimized in recent years. A 2024 patent application disclosed a novel, high-yield synthesis route that reduces the number of steps and improves overall efficiency. This advancement is particularly significant for scaling up production while maintaining the compound's purity and stereochemical integrity. The patent also described several derivatives of the parent compound, which are currently under evaluation for enhanced pharmacological properties.

In conclusion, 4-(Aminomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid represents a promising scaffold for the development of next-generation anti-inflammatory therapeutics. Its unique chemical structure, combined with demonstrated biological activity and favorable pharmacokinetic properties, positions it as a strong candidate for further preclinical and clinical evaluation. Future research directions may include exploring its efficacy in animal models of chronic inflammation and investigating potential synergistic effects with existing therapeutic agents.